Cas no 16650-61-6 (Methyl 2-chloro-1-naphthoate)

• Product Name: Methyl 2-chloro-1-naphthoate
• CAS No: 16650-61-6
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4936000
• PubChem ID: 121010309
• Update Time: 2025-06-08

Methyl 2-chloro-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-1-naphthoate
• 2-chloro-[1]naphthoic acid methyl ester
• chloronaphthoic acid methylester
• methyl 2-chloronaphthalene-1-carboxylate
• COC(=O)C1=C(C=CC2=CC=CC=C12)Cl
• F74568
• BS-48209
• 16650-61-6
• SCHEMBL22401512

• Inchi： 1S/C12H9ClO2/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h2-7H,1H3
• InChI Key： UNAJIEWZUFRWBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=CC2=C1C(=O)OC

Computed Properties

• Exact Mass: 220.0291072g/mol
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-chloro-1-naphthoate

Methyl 2-chloro-1-naphthoate: Chemical Profile and Emerging Applications

Methyl 2-chloro-1-naphthoate, with the CAS number 16650-61-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its ester functional group and chlorinated naphthalene backbone, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of Methyl 2-chloro-1-naphthoate consists of a naphthalene ring substituted with a chlorine atom at the 2-position and an ester group at the 1-position. This configuration imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the naphthalene ring enhances its reactivity, allowing for various transformations such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling.

In recent years, Methyl 2-chloro-1-naphthoate has been explored in the context of medicinal chemistry for its potential as a precursor in the synthesis of bioactive molecules. The naphthalene scaffold is a common motif in many pharmacologically active compounds, including anticancer agents and antimicrobial agents. Researchers have leveraged the reactivity of Methyl 2-chloro-1-naphthoate to develop novel heterocyclic compounds with enhanced biological activity.

One of the most notable applications of Methyl 2-chloro-1-naphthoate is in the synthesis of fluorescent probes for cellular imaging. The naphthalene ring can be functionalized to produce molecules that exhibit strong fluorescence upon binding to specific biological targets. These probes have been instrumental in studying various cellular processes, including protein-protein interactions and metabolic pathways. The chlorinated derivative enhances the solubility and stability of these probes, making them more suitable for in vivo applications.

The compound has also found utility in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The rigid structure of the naphthalene ring contributes to the thermal stability and electronic properties of these materials. Researchers have incorporated Methyl 2-chloro-1-naphthoate into π-conjugated systems to improve charge transport properties, which are critical for efficient energy conversion in solar cells and optoelectronic devices.

The synthesis of Methyl 2-chloro-1-naphthoate typically involves the chlorination of 1-naphthyl acetate followed by esterification. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the naphthalene ring with high selectivity.

Ongoing research continues to uncover new applications for Methyl 2-chloro-1-naphthoate. In collaboration with computational chemists, experimentalists are exploring its role as a ligand in transition metal catalysis. The compound's ability to coordinate with metals such as palladium and copper suggests potential use in asymmetric synthesis, where chiral catalysts are essential for producing enantiomerically pure compounds.

The pharmaceutical industry has also shown interest in Methyl 2-chloro-1-naphthoate as a building block for drug candidates. Its structural features make it a suitable candidate for further derivatization into molecules with therapeutic potential. By modifying the chlorine substituent or introducing additional functional groups, researchers can fine-tune the pharmacokinetic properties of these derivatives.

In conclusion, Methyl 2-chloro-1-naphthoate, identified by its CAS number 16650-61-6, is a multifaceted compound with broad applications across chemistry and biology. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As new methodologies emerge, the potential uses for this compound are expected to expand further, solidifying its importance in modern chemical research.